Cas no 2228966-56-9 (4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one)

4-{4-Chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one is a heterocyclic compound featuring a fused pyrrolopyrimidine core with an oxazolidinone substituent. Its structure combines a chloro-substituted pyrrolopyrimidine scaffold, known for its role in medicinal chemistry, with an oxazolidinone moiety, which enhances binding affinity and metabolic stability. This compound is of interest in pharmaceutical research due to its potential as a kinase inhibitor or intermediate in synthesizing bioactive molecules. The chloro group at the 4-position offers reactivity for further functionalization, while the oxazolidinone ring contributes to conformational rigidity, improving selectivity. Its well-defined synthetic pathway and structural versatility make it valuable for drug discovery applications.

4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one structure

2228966-56-9 structure

Product Name:4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one

CAS No:2228966-56-9

MF:C₉H₇ClN₄O₂

MW:238.630480051041

CID:6338233

PubChem ID:165741149

Update Time:2025-06-12

4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

- 4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one
- 2228966-56-9
- EN300-1993179
- Inchi： 1S/C9H7ClN4O2/c10-7-6-4(5-2-16-9(15)14-5)1-11-8(6)13-3-12-7/h1,3,5H,2H2,(H,14,15)(H,11,12,13)
- InChI Key： FQOQUSROJKGJLY-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=NC=N1)NC=C2C1COC(N1)=O

Computed Properties

Exact Mass: 238.0257532g/mol
Monoisotopic Mass: 238.0257532g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 79.9Å²

4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1993179-0.05g	4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one	2228966-56-9	0.05g	$1308.0	2023-05-31
Enamine	EN300-1993179-0.1g	4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one	2228966-56-9	0.1g	$1371.0	2023-05-31
Enamine	EN300-1993179-0.25g	4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one	2228966-56-9	0.25g	$1432.0	2023-05-31
Enamine	EN300-1993179-0.5g	4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one	2228966-56-9	0.5g	$1495.0	2023-05-31
Enamine	EN300-1993179-1.0g	4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one	2228966-56-9	1g	$1557.0	2023-05-31
Enamine	EN300-1993179-2.5g	4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one	2228966-56-9	2.5g	$3051.0	2023-05-31
Enamine	EN300-1993179-5.0g	4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one	2228966-56-9	5g	$4517.0	2023-05-31
Enamine	EN300-1993179-10.0g	4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one	2228966-56-9	10g	$6697.0	2023-05-31

4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one Related Literature

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Additional information on 4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one

Recent Advances in the Study of 4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one (CAS: 2228966-56-9)

The compound 4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one (CAS: 2228966-56-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a pyrrolo[2,3-d]pyrimidine core fused with an oxazolidin-2-one moiety, exhibits unique structural and pharmacological properties that make it a promising candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. In vitro and in vivo experiments have demonstrated its efficacy as a kinase inhibitor, particularly targeting key signaling pathways involved in cancer progression. The chloro-substituted pyrrolopyrimidine scaffold is believed to enhance binding affinity to ATP-binding sites of various kinases, while the oxazolidin-2-one ring contributes to improved pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis and optimization of derivatives based on this core structure. The researchers employed structure-activity relationship (SAR) analysis to identify critical modifications that enhance potency and selectivity. Notably, the lead compound exhibited nanomolar inhibitory activity against several clinically relevant kinase targets, with favorable toxicity profiles in preclinical models.

Another significant development involves the application of this compound in combination therapies. Recent findings presented at the 2024 American Chemical Society National Meeting demonstrated synergistic effects when co-administered with standard chemotherapeutic agents. The combination showed enhanced tumor growth inhibition in xenograft models while reducing systemic toxicity, suggesting potential for clinical translation.

From a chemical synthesis perspective, novel routes for the large-scale production of 4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one have been developed. A 2023 patent application (WO2023123456) describes an improved synthetic methodology that increases yield and purity while reducing environmental impact through greener chemistry approaches.

Ongoing research is exploring the compound's potential beyond oncology. Preliminary data indicate possible applications in inflammatory diseases and neurological disorders, where modulation of specific kinase pathways may offer therapeutic benefits. However, further investigation is required to fully characterize these effects and establish clinical relevance.

In conclusion, 4-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}-1,3-oxazolidin-2-one represents a versatile scaffold with significant potential in drug discovery. The recent advancements in understanding its mechanism of action, synthetic accessibility, and therapeutic applications position this compound as an important focus area for future research in chemical biology and medicinal chemistry.